Cas no 1105220-78-7 (5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide
• CAS No: 1105220-78-7
• MF: C₁₅H₁₅F₂NO₄S
• MW: 343.345710039139
• CID: 5906519
• PubChem ID: 30867051
• Update Time: 2025-05-22

5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide
• AKOS024512464
• 5-fluoro-N-(2-(4-fluorophenoxy)ethyl)-2-methoxybenzenesulfonamide
• 1105220-78-7
• 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzenesulfonamide
• F5529-0105
• VU0646465-1

• Inchi： 1S/C15H15F2NO4S/c1-21-14-7-4-12(17)10-15(14)23(19,20)18-8-9-22-13-5-2-11(16)3-6-13/h2-7,10,18H,8-9H2,1H3
• InChI Key： GPSUXMRJAPQQBK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(NCCOC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 343.06898546g/mol
• Monoisotopic Mass: 343.06898546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide

Research Brief on 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide (CAS: 1105220-78-7)

In recent years, the compound 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide (CAS: 1105220-78-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. The unique structural features of this compound, including its fluorinated aromatic rings and sulfonamide moiety, contribute to its biological activity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide. One key area of investigation is its role as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in a range of pathological conditions, including cancer, glaucoma, and epilepsy. Preliminary in vitro and in vivo data suggest that this compound exhibits high selectivity and efficacy, making it a viable candidate for further drug development.

Another notable aspect of this research is the exploration of the compound's pharmacokinetic properties. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and metabolic stability, which are critical factors for its potential clinical translation.

In addition to its therapeutic potential, 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide has also been investigated for its utility in chemical biology research. Its ability to selectively bind and modulate specific protein targets has made it a valuable tool for studying signal transduction pathways and cellular processes. Researchers have utilized this compound in proteomics and high-throughput screening assays to identify novel drug targets and biomarkers.

Despite these promising findings, challenges remain in the development of 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide as a therapeutic agent. Issues such as potential off-target effects, toxicity, and formulation stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward commercialization.

In conclusion, the ongoing research on 5-fluoro-N-[2-(4-fluorophenoxy)ethyl]-2-methoxybenzene-1-sulfonamide (CAS: 1105220-78-7) highlights its multifaceted potential in both therapeutic and research applications. Continued investigation into its molecular mechanisms, pharmacokinetics, and safety profiles will be crucial for realizing its full potential in the chemical biology and pharmaceutical fields.